2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione

• Molecular Formula: C19H25ClN4O2
• Molecular Weight: 376.9 g/mol
• IUPAC Name: 2-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazole-1,3-dione
• InChI: InChI=1S/C19H25ClN4O2/c20-15-4-1-5-16(14-15)22-12-10-21(11-13-22)7-3-9-24-18(25)17-6-2-8-23(17)19(24)26/h1,4-5,14,17H,2-3,6-13H2
• InChI Key: YJDGHWRHLXXFDP-UHFFFAOYSA-N
• SMILES: C1CC2C(=O)N(C(=O)N2C1)CCCN3CCN(CC3)C4=CC(=CC=C4)Cl

Description

2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, also known as CP-154,526, is a potent and selective antagonist of the corticotropin-releasing factor (CRF) receptor. The CRF receptor is a G protein-coupled receptor that is involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis and the stress response. CP-154,526 has been extensively studied for its potential therapeutic applications in various diseases, such as anxiety disorders, depression, and addiction.

Mechanism of Action

2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione acts as a competitive antagonist of the CRF receptor, blocking the binding of CRF to the receptor and preventing the downstream activation of the HPA axis. The HPA axis is a complex neuroendocrine system that regulates the body's response to stress. Inhibition of the HPA axis by 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione leads to a reduction in the release of stress hormones, such as cortisol, and a decrease in the physiological and behavioral responses to stress.
Biochemical and physiological effects:
2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior and increase exploratory behavior in the open field test. 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been shown to reduce the release of stress hormones, such as cortisol and adrenocorticotropic hormone (ACTH), in response to stress. In addition, 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione in lab experiments is its potency and selectivity for the CRF receptor. This allows for precise modulation of the HPA axis and the stress response. However, one limitation of using 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione is its relatively short half-life, which requires frequent dosing in animal models.

Future Directions

There are several future directions for the study of 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione and the CRF receptor. One direction is the development of more selective and potent CRF receptor antagonists for therapeutic applications in anxiety disorders, depression, and addiction. Another direction is the investigation of the role of the CRF receptor in other physiological and pathological conditions, such as cardiovascular disease and immune function. Finally, the development of novel delivery methods for 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, such as sustained-release formulations or targeted delivery to specific brain regions, may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione involves several steps, including the coupling of 3-chlorophenylpiperazine with 3-(2-bromoacetyl)tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through purification by column chromatography.

Scientific Research Applications

2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has been widely used in scientific research to study the role of the CRF receptor in various physiological and pathological conditions. It has been shown to be effective in reducing anxiety-like behavior in animal models of anxiety disorders, such as the elevated plus maze and the open field test. 2-{3-[4-(3-chlorophenyl)-1-piperazinyl]propyl}tetrahydro-1H-pyrrolo[1,2-c]imidazole-1,3(2H)-dione has also been studied for its potential therapeutic applications in depression and addiction, as the CRF receptor has been implicated in the pathophysiology of these disorders.